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Compound of Interest

Compound Name: PARAFFIN

cat. No.: B1166041

An In-depth Technical Guide on the Core Chemical Attributes of Paraffin Wax (CnH2n+2)

Introduction

Paraffin wax is a colorless or white, odorless, and tasteless solid derived from petroleum, coal,
or oil shale.[1] It is not a single compound but a complex mixture of saturated hydrocarbon
molecules, primarily alkanes, with the general chemical formula CnH2n+2.[2][3] The name
"paraffin” originates from the Latin "parum” (very little) and "affinis" (affinity), reflecting its
chemically inert and unreactive nature.[1] This stability, along with its specific physical
properties, makes it an invaluable material in a multitude of industrial, research, and
pharmaceutical applications.

This guide provides a detailed examination of the chemical structure, physicochemical
properties, and analytical methodologies related to paraffin wax, with a focus on its
applications for researchers, scientists, and professionals in drug development.

Chemical Composition and Molecular Structure

Paraffin wax belongs to the family of saturated hydrocarbons, meaning each carbon atom is
fully bonded to hydrogen or other carbon atoms through single covalent bonds.[4] The general
formula, CnH2n+2, defines the composition of the constituent alkane molecules.[1]

For paraffin wax, the integer 'n' (the number of carbon atoms) typically ranges from 20 to 40.[1]
[4][5] The specific distribution of these hydrocarbon chains dictates the physical properties of
the wax. The composition is dominated by straight-chain alkanes (n-paraffins), which can
constitute 80-90% of the mixture.[4] The remainder consists of branched-chain alkanes (iso-
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paraffins) and some monocyclic cycloalkanes with long side chains.[4][6][7] In contrast,
microcrystalline wax, another petroleum derivative, contains a higher percentage of branched
and cyclic hydrocarbons.[6]

Key components often found in commercial paraffin wax include n-docosane (C22H46) and n-
octacosane (C28H58).[4][6][7][8]

Physicochemical Properties

The physical characteristics of paraffin wax are directly correlated with its molecular
composition, particularly the length of the carbon chains and the degree of branching.

General Properties

Paraffin wax is a waxy solid at room temperature with a density of approximately 0.9 g/cm? or
900 kg/m 3.[1][6] It is insoluble in water and polar solvents but soluble in nonpolar organic
solvents like ether, benzene, and certain esters.[1][2][6] Its boiling point is generally above 370
°C (698 °F), and it has a flash point between 200-240 °C.[1] Paraffin wax is also an excellent
electrical insulator, with a high electrical resistivity.[1][9]

Quantitative Data

The properties of paraffin wax vary with the average carbon number ('n") of its constituent
molecules. The following tables summarize key quantitative data.

Table 1: General Physical and Thermal Properties of Paraffin Wax
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Property Value Source(s)
General Formula CnH2n+2 [11[3]
Carbon Number (n) 20 - 40 [1][4]
Melting Point Range 46 - 68 °C (115 - 154 °F) [1114]
Boiling Point > 370 °C (> 698 °F) [1][10]
Density ~0.9 g/cm?3 [1][6]

Heat of Fusion 200 - 220 J/g [1]

Specific Heat Capacity 2.14 - 2.9 J/(g-K) [1109]

| Electrical Resistivity | 103 - 107 Q-m |[1] |

Table 2: Correlation of Carbon Number with Melting Point and Specific Gravity for n-Alkanes

Number of Carbon Molecular Weight ( ) ) . .
Melting Point (°C) Specific Gravity

Atoms (n) g/mol )

C20 282.54 37 0.734
C25 352.67 54 0.748
C30 422.80 66 0.759
C35 492.92 74 0.767
C40 563.04 81 0.773
C43 605.15 85 0.781

Data sourced from Sakhanov.[11]

Logical Relationship of Petroleum Waxes

The following diagram illustrates the origin of paraffin wax from crude oil and its relationship to
other petroleum wax types.
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Figure 1: Derivation of Paraffin Wax from Crude Oll
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Figure 2: Experimental Workflow for Paraffin Wax Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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